Cas no 20964-08-3 ( )

• Product name: &nbsp
• CAS No: 20964-08-3
• MF: C₂₀H₂₄ClNO
• MW: 329.863664627075
• CID: 910866
• PubChem ID: 24200253

  Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trimethyl-2,6-diphenylpiperidin-4-one,hydrochloride
• NSC-364080
• CHEMBL2006061
• NSC364080
• 20964-08-3
• 1,3,5-Trimethyl-2,6-diphenylpiperidin-4-one--hydrogen chloride (1/1)
• DTXSID10639365
• NSC 364080
• DS-008287
• 1,3,5-Trimethyl-2,6-diphenyl-piperidin-4-one
•  

• Inchi： InChI=1S/C20H23NO.ClH/c1-14-18(16-10-6-4-7-11-16)21(3)19(15(2)20(14)22)17-12-8-5-9-13-17;/h4-15,18-19H,1-3H3;1H
• InChI Key： PQNXBEFNFIBWMC-UHFFFAOYSA-N
• SMILES： CC1C(N(C(C(C1=O)C)C2=CC=CC=C2)C)C3=CC=CC=C3.Cl

Computed Properties

• Exact Mass: 329.1546421g/mol
• Monoisotopic Mass: 329.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų